Cas no 313261-69-7 (4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-)

313261-69-7 structure
Product name:4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-
CAS No:313261-69-7
MF:C18H15FO3
MW:298.308308839798
CID:1446343
4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl-
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- Inchi: 1S/C18H15FO3/c1-2-3-12-8-14-17(9-16(12)20)22-10-15(18(14)21)11-4-6-13(19)7-5-11/h4-10,20H,2-3H2,1H3
- InChI Key: DJACJLBIJOCZFV-UHFFFAOYSA-N
- SMILES: C1OC2=CC(O)=C(CCC)C=C2C(=O)C=1C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 298.10055
Experimental Properties
- Density: 1.290±0.06 g/cm3(Predicted)
- Boiling Point: 474.7±45.0 °C(Predicted)
- PSA: 46.53
- pka: 7.41±0.20(Predicted)
4H-1-Benzopyran-4-one, 3-(4-fluorophenyl)-7-hydroxy-6-propyl- Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Wanchun Xiang,Anna Gu,Xiaowei Hu,Ibrahim Amiinu Saana,Xiujian Zhao New J. Chem., 2018,42, 11715-11723
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